2-(2-cyanophenyl)ethane-1-sulfonyl chloride
Overview
Description
2-(2-Cyanophenyl)ethane-1-sulfonyl chloride, also known as 2-CPS, is a reagent and a building block for organic synthesis. It is used in the synthesis of various compounds, including pharmaceuticals, pesticides, and other organic molecules. 2-CPS is a versatile reagent with a wide range of applications in laboratory experiments.
Scientific Research Applications
2-(2-cyanophenyl)ethane-1-sulfonyl chloride is a widely used reagent in organic synthesis, and it is employed in the synthesis of various compounds. It has been used in the synthesis of pharmaceuticals, pesticides, and other organic molecules. It has also been used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and thiophenes. Additionally, 2-(2-cyanophenyl)ethane-1-sulfonyl chloride has been used in the synthesis of polymers and other materials.
Mechanism of Action
2-(2-cyanophenyl)ethane-1-sulfonyl chloride is an electrophilic reagent, which means that it can react with nucleophiles to form covalent bonds. The reaction of 2-(2-cyanophenyl)ethane-1-sulfonyl chloride with a nucleophile involves the formation of a new bond between the sulfur atom of 2-(2-cyanophenyl)ethane-1-sulfonyl chloride and the nucleophile. This reaction is known as a nucleophilic substitution reaction.
Biochemical and Physiological Effects
2-(2-cyanophenyl)ethane-1-sulfonyl chloride has no known biochemical or physiological effects. It is not known to be toxic or to pose any health risks.
Advantages and Limitations for Lab Experiments
2-(2-cyanophenyl)ethane-1-sulfonyl chloride is a versatile reagent with a wide range of applications in laboratory experiments. It is a relatively inexpensive reagent, and it can be stored for long periods of time without degrading. However, it is important to note that 2-(2-cyanophenyl)ethane-1-sulfonyl chloride is an electrophilic reagent, and therefore it can react with nucleophiles to form covalent bonds. This means that it can react with other compounds that are present in the reaction mixture, which can lead to unwanted side reactions.
Future Directions
There are a number of potential future directions for the use of 2-(2-cyanophenyl)ethane-1-sulfonyl chloride. It could be used in the synthesis of novel compounds, such as polymers and other materials. Additionally, 2-(2-cyanophenyl)ethane-1-sulfonyl chloride could be used in the synthesis of pharmaceuticals, pesticides, and other organic molecules. Furthermore, it could be used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and thiophenes. Finally, 2-(2-cyanophenyl)ethane-1-sulfonyl chloride could be used in the development of new synthetic methods and in the optimization of existing synthetic methods.
Synthesis Methods
2-(2-cyanophenyl)ethane-1-sulfonyl chloride is typically synthesized through a two-step process. The first step involves the reaction of 2-bromo-2-cyanophenyl ethane with sodium sulfite in aqueous sodium hydroxide solution to form 2-(2-cyanophenyl)ethane-1-sulfonate. The second step involves the reaction of this sulfonate with thionyl chloride to form 2-(2-cyanophenyl)ethane-1-sulfonyl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-cyanophenyl)ethane-1-sulfonyl chloride involves the reaction of 2-(2-cyanophenyl)ethane-1-sulfonic acid with thionyl chloride.", "Starting Materials": [ "2-(2-cyanophenyl)ethane-1-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "Add 2-(2-cyanophenyl)ethane-1-sulfonic acid to a round-bottom flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for 2 hours", "Cool the mixture to room temperature", "Filter the mixture to remove any solids", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization from a suitable solvent" ] } | |
CAS RN |
2229463-03-8 |
Product Name |
2-(2-cyanophenyl)ethane-1-sulfonyl chloride |
Molecular Formula |
C9H8ClNO2S |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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